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Compound of Interest

Compound Name: 3-Methoxy-2-methylaniline

Cat. No.: B139353

This document provides a detailed overview of the chemical properties, structure, and
synthesis of 3-Methoxy-2-methylaniline, a key intermediate in various chemical syntheses.
This guide is intended for researchers, scientists, and professionals in the field of drug
development and chemical manufacturing.

Chemical Structure and IUPAC Name

3-Methoxy-2-methylaniline is an organic compound featuring a benzene ring substituted with
a methoxy group, a methyl group, and an amino group.

IUPAC Name: 3-methoxy-2-methylaniline[1][2]

Chemical Structure:

Source: PubChem CID 11804822
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Synonyms: 2-Methyl-m-anisidine, 2-Methoxy-6-aminotoluene, 2-Methyl-3-methoxyaniline, 3-

Amino-2-methylanisole[1][2][3]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 3-Methoxy-2-

methylaniline.

Property Value Source
Molecular Formula CsH11:NO PubChem[1], ChemicalBook[4]
Molecular Weight 137.18 g/mol PubChem[1], Sigma-Aldrich
CAS Number 19500-02-8 PubChem[1], ChemicalBook[5]
i ) ) ChemicalBook[5], Sigma-
Appearance Light purple oil or solid )
Aldrich
) ) Sigma-Aldrich,
Melting Point 27-28 °C )
ChemicalBook][6]
Boiling Point 243.4+20.0 °C (Predicted) ChemicalBook][6]
Density 1.08 g/cm3 ChemicalBook[6]
Flash Point >110 °C (>230 °F) - closed cup  Sigma-Aldrich
SMILES CC1=C(C=CC=C100C)N PubChem[1]
InChl=1S/C8H11NO/c1-6-
InChl 7(9)4-3-5-8(6)10-2/h3- PubChem[1]

5H,9H2,1-2H3

Experimental Protocols: Synthesis

3-Methoxy-2-methylaniline is primarily synthesized through the reduction of 2-methyl-3-

nitroanisole. Below are representative experimental protocols.

Method 1: Catalytic Hydrogenation
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This common method involves the reduction of the nitro group of 2-methyl-3-nitroanisole using
a catalyst, typically palladium on carbon, under a hydrogen atmosphere.

e Reaction Scheme:

0,
2-methyl-3-nitroanisole Hz, 5% Pd/C, Ethanol 3-methoxy-2-methylaniline

Click to download full resolution via product page

Synthesis of 3-methoxy-2-methylaniline via catalytic hydrogenation.

e Procedure:

o A solution of 30.7 g (184 mmol) of 2-methyl-3-nitroanisole in 300 mL of ethanol is
prepared.[4][5]

o To this solution, 9.98 g of a suspension of 5% palladium on carbon (wet) in 100 mL of
ethanol is added.[4][5]

o The reaction mixture is stirred at room temperature under a hydrogen atmosphere for 3
hours.[4][5]

o Upon completion, the reaction solution is filtered through diatomaceous earth to remove
the catalyst.[4][5]

o The filtrate is concentrated under vacuum to yield 3-methoxy-2-methylaniline as a light
purple oil (quantitative yield).[4][5]

Method 2: Synthesis from 2-methyl-3-nitrophenol

This two-step synthesis involves the methylation of 2-methyl-3-nitrophenol followed by the
reduction of the nitro group.[7]

¢ Reaction Scheme:
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2-methyl-3-nitrophenol Methylation 2-methyl-1-(methoxy)-3-nitrobenzene Reduction 3-methoxy-2-methylaniline

Click to download full resolution via product page

Two-step synthesis of 3-methoxy-2-methylaniline.

e Procedure:

o Methylation: To a solution of 2-methyl-3-nitrophenol (15.3g, 100mmol) in DMF (150mL) at
0°C, sodium hydride (60% in mineral oil, 2.6g, 110mmol) is added. The mixture is stirred
at room temperature for 30 minutes. Methyl iodide (28.4g, 200mmol) is then added, and
the mixture is heated to 80°C for 5 hours. After the addition of water, the product is
extracted with ethyl acetate.[7]

o Reduction: The resulting 2-methyl-1-(methoxy)-3-nitrobenzene is then reduced to 3-
methoxy-2-methylaniline, for example, by catalytic hydrogenation as described in
Method 1.[7]

Applications in Research and Development

3-Methoxy-2-methylaniline serves as a valuable building block in the synthesis of more
complex molecules. It is notably used in the preparation of indoles and indazoles, which are
scaffolds for compounds with potential neurochemical activity.[3][5] Additionally, it is an
intermediate in the synthesis of quinoline-based antiviral agents.[3][5]

Safety and Handling

3-Methoxy-2-methylaniline is classified as harmful if swallowed (Acute Toxicity 4, Oral).[1]
Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,
should be worn when handling this chemical. Work should be conducted in a well-ventilated
area or a fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxy-2-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxy-2-methylaniline
https://www.pschemicals.com/index.php?p=product&CAS_nr=19500-02-8&id=681899
https://www.scbt.com/p/3-methoxy-2-methylaniline-19500-02-8
https://www.chemicalbook.com/synthesis/3-methoxy-2-methylaniline.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4278801.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4278801_EN.htm
https://www.guidechem.com/question/how-to-prepare-3-methoxy-2-met-id125470.html
https://www.benchchem.com/product/b139353#3-methoxy-2-methylaniline-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b139353#3-methoxy-2-methylaniline-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b139353#3-methoxy-2-methylaniline-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b139353#3-methoxy-2-methylaniline-chemical-structure-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b139353?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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